
Practical Guide to 4-PivO-NMT Chloride in
Laboratory Settings

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 4-PivO-NMT chloride

Cat. No.: B15542275

Get Quote

Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals
Disclaimer: 4-PivO-NMT chloride is a research chemical. The information provided herein is

intended for laboratory research purposes only and not for human or veterinary use.

Appropriate safety precautions should be taken when handling this compound.

Introduction
4-Pivaloyloxy-N-methyltryptammonium (4-PivO-NMT) chloride is an indole-derived compound

identified as a modulator of the AMP-activated protein kinase (AMPK) signaling pathway.[1] Its

potential therapeutic applications are being explored in the fields of neurological disorders,

pain, and inflammation.[2] This document provides a practical guide for the use of 4-PivO-NMT
chloride in laboratory settings, including its proposed mechanism of action, detailed

experimental protocols, and data presentation guidelines.
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Property Value Source

IUPAC Name

(2-{4-[(2,2-

dimethylpropanoyl)oxy]-1H-

indol-3-yl}ethyl)

(methyl)azanium chloride

[2]

Molecular Formula C₁₇H₂₅ClN₂O₂ Derived

Molecular Weight 328.85 g/mol Derived

CAS Number 3019920-38-5 Vendor Information

Appearance Crystalline solid [2]

Solubility
Soluble in aqueous solutions

and polar organic solvents.
General Knowledge

Mechanism of Action
4-PivO-NMT chloride is proposed to exert its biological effects through the modulation of the

AMPK signaling pathway.[1] AMPK is a crucial cellular energy sensor that plays a central role in

regulating metabolism, cell growth, and stress resistance. Activation of AMPK can lead to a

cascade of downstream effects, including the modulation of neurogenesis and the inflammatory

response. The patent literature also suggests that 4-PivO-NMT chloride may modulate the

activity of mitogen-activated protein kinases (MAPKs).

Proposed Signaling Pathway
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Caption: Proposed signaling pathway of 4-PivO-NMT chloride.

Experimental Protocols
The following are detailed protocols for assessing the biological activities of 4-PivO-NMT
chloride.

In Vitro Neurite Outgrowth Assay
This protocol is designed to evaluate the effect of 4-PivO-NMT chloride on promoting neurite

outgrowth in a neuronal cell line, such as PC-12 or SH-SY5Y cells.

Experimental Workflow:
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Caption: Workflow for the in vitro neurite outgrowth assay.
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Methodology:

Cell Culture: Culture PC-12 cells in RPMI-1640 medium supplemented with 10% horse

serum, 5% fetal bovine serum, and 1% penicillin-streptomycin at 37°C in a humidified

atmosphere of 5% CO₂.

Plating: Seed PC-12 cells into collagen type IV-coated 24-well plates at a density of 2 x 10⁴

cells/well. Allow cells to adhere for 24 hours.

Treatment: Replace the medium with a low-serum medium (e.g., 1% horse serum). Treat the

cells with varying concentrations of 4-PivO-NMT chloride (e.g., 0.1, 1, 10, 100 µM) in the

presence of a sub-optimal concentration of Nerve Growth Factor (NGF, e.g., 25 ng/mL).

Include a vehicle control (e.g., sterile water or PBS) and a positive control (optimal NGF

concentration, e.g., 100 ng/mL).

Incubation: Incubate the plates for 48 to 72 hours.

Fixation and Staining:

Wash the cells gently with phosphate-buffered saline (PBS).

Fix the cells with 4% paraformaldehyde in PBS for 20 minutes at room temperature.

Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.

Block with 5% bovine serum albumin (BSA) in PBS for 1 hour.

Incubate with a primary antibody against β-tubulin III (a neuronal marker) overnight at 4°C.

Wash with PBS and incubate with a fluorescently labeled secondary antibody for 1 hour at

room temperature in the dark.

Counterstain nuclei with DAPI.

Imaging and Analysis:

Acquire images using a high-content imaging system or a fluorescence microscope.
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Quantify neurite length, number of primary neurites, and branching points per cell using

image analysis software (e.g., ImageJ with the NeuronJ plugin).

Hypothetical Quantitative Data:

Treatment Concentration (µM)
Average Neurite
Length (µm/cell)

Percentage of
Neurite-Bearing
Cells

Vehicle Control - 15.2 ± 2.5 10%

NGF (25 ng/mL) - 45.8 ± 5.1 40%

4-PivO-NMT 0.1 50.3 ± 4.8 45%

4-PivO-NMT 1 65.7 ± 6.2 60%

4-PivO-NMT 10 80.1 ± 7.5 75%

4-PivO-NMT 100 82.5 ± 8.0 78%

NGF (100 ng/mL) - 95.3 ± 9.2 85%

(Data are presented

as mean ± SD and are

for illustrative

purposes only.)

In Vitro Anti-Inflammatory Assay (Nitric Oxide Inhibition)
This protocol assesses the anti-inflammatory potential of 4-PivO-NMT chloride by measuring

the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7

macrophage cells.
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Caption: Workflow for the in vitro anti-inflammatory assay.
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Methodology:

Cell Culture: Maintain RAW 264.7 cells in DMEM supplemented with 10% FBS and 1%

penicillin-streptomycin at 37°C in 5% CO₂.

Plating: Plate RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow

them to adhere overnight.

Treatment:

Pre-treat the cells with various concentrations of 4-PivO-NMT chloride (e.g., 1, 10, 50,

100 µM) for 1 hour.

Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a vehicle control, an LPS-only

control, and a positive control (e.g., dexamethasone).

Nitrite Measurement (Griess Assay):

Collect 50 µL of the cell culture supernatant from each well.

Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) to each

supernatant sample.

Incubate for 10 minutes at room temperature, protected from light.

Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in

water).

Incubate for another 10 minutes at room temperature, protected from light.

Measure the absorbance at 540 nm using a microplate reader.

Calculate the nitrite concentration using a sodium nitrite standard curve.

Cell Viability Assay: Perform a concurrent MTT or similar cell viability assay to ensure that

the observed NO inhibition is not due to cytotoxicity.

Hypothetical Quantitative Data:
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Treatment
Concentration
(µM)

Nitrite (µM)
% Inhibition of
NO Production

Cell Viability
(%)

Vehicle Control - 1.2 ± 0.3 - 100

LPS (1 µg/mL) - 35.6 ± 3.1 0 98

4-PivO-NMT +

LPS
1 30.5 ± 2.8 14.3 99

4-PivO-NMT +

LPS
10 22.1 ± 2.0 37.9 97

4-PivO-NMT +

LPS
50 15.4 ± 1.5 56.7 95

4-PivO-NMT +

LPS
100 9.8 ± 1.1 72.5 93

Dexamethasone

+ LPS
10 8.2 ± 0.9 76.9 96

(Data are

presented as

mean ± SD and

are for illustrative

purposes only.)

Data Presentation and Interpretation
All quantitative data should be summarized in clearly structured tables for easy comparison, as

illustrated in the hypothetical data tables above. Results should be presented as the mean ±

standard deviation (SD) or standard error of the mean (SEM) from at least three independent

experiments. Statistical significance should be determined using appropriate tests (e.g., t-test

or ANOVA).

Conclusion
This guide provides a framework for the laboratory investigation of 4-PivO-NMT chloride. The

provided protocols for neurite outgrowth and anti-inflammatory assays, along with the proposed
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mechanism of action, offer a starting point for researchers to explore the biological activities of

this compound. It is important to note that as a novel research chemical, further studies are

required to fully elucidate its pharmacological profile and therapeutic potential. Researchers

should adapt and optimize these protocols based on their specific experimental needs and cell

systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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